2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H18F3N3O2S2/c1-13-5-2-3-8-16(13)26-18(29)12-32-21-27-17-9-10-31-19(17)20(30)28(21)15-7-4-6-14(11-15)22(23,24)25/h2-8,11H,9-10,12H2,1H3,(H,26,29)
• InChI Key: AAHQFIHBGSFKBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)SCC3
• Molecular Formula: C22H18F3N3O2S2
• Molecular Weight: 477.5 g/mol

Description

The compound “2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide” belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of such compounds often involves [3+3], [4+2], [5+1] cyclization processes or domino reactions. The most popular approaches are based on these cyclization processes. In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Molecular Structure Analysis

The molecular structure of this compound is complex and would require advanced computational tools for accurate representation. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and reagents used. For instance, it has been shown that the reaction did not stop after the nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety from the intermediate, but proceeded as a tandem nucleophilic addition – nucleophilic substitution followed by formation of thiopyrimidine and iminopyrimidine cycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. It is likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent.

Future Directions

The potential of this compound for further study is vast, given its complex structure and the diverse biological activities of similar compounds. Future research could focus on exploring its potential uses in medicine, particularly in the treatment of diseases such as cancer, hypertension, and microbial infections.